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These application notes provide detailed protocols for the immunohistochemical (IHC)

detection of the Epidermal Growth Factor Receptor (EGFR) and its phosphorylated form

(pEGFR). These protocols are intended for researchers, scientists, and drug development

professionals investigating the expression and activation of EGFR in formalin-fixed, paraffin-

embedded (FFPE) tissues.

Introduction
The Epidermal Growth Factor Receptor (EGFR) is a transmembrane glycoprotein that belongs

to the ErbB family of receptor tyrosine kinases.[1][2] Upon binding to its ligands, such as

epidermal growth factor (EGF), EGFR undergoes dimerization and autophosphorylation of

specific tyrosine residues in its intracellular domain.[1][2] This activation triggers downstream

signaling cascades, including the MAPK/ERK, PI3K/Akt, and JAK/STAT pathways, which are

crucial for regulating cellular processes like proliferation, differentiation, and survival.[3]

Overexpression and constitutive activation of EGFR are frequently observed in various human

cancers, including those of the lung, colon, breast, and brain, making it a prominent target for

cancer therapy.[4][5] Immunohistochemistry is a powerful technique to assess the expression

and phosphorylation status of EGFR in tumor tissues, providing valuable insights for both

research and clinical diagnostics.[4][6][7]
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The diagram below illustrates the simplified EGFR signaling pathway, highlighting key

downstream cascades activated upon ligand binding and receptor phosphorylation.
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Caption: Simplified EGFR signaling pathway.

Experimental Protocols
The following are detailed protocols for the immunohistochemical staining of total EGFR and

phosphorylated EGFR (specifically targeting Tyr1068, a major autophosphorylation site) in

FFPE tissue sections.[1][5][8]

I. Immunohistochemistry Protocol for Total EGFR
This protocol outlines the steps for detecting the total EGFR protein in FFPE tissues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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